(1R,4R)-4-((2-Fluoro-6-nitrophenyl)amino)cyclohexanol

• IUPAC Name: 4-(2-fluoro-6-nitroanilino)cyclohexan-1-ol
• InChI: InChI=1S/C12H15FN2O3/c13-10-2-1-3-11(15(17)18)12(10)14-8-4-6-9(16)7-5-8/h1-3,8-9,14,16H,4-7H2
• InChI Key: DOCJRGFQFWNBLW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC2=C(C=CC=C2F)[N+](=O)[O-])O
• Molecular Formula: C12H15FN2O3
• DSSTOX Substance ID: DTXSID90693167
• Molecular Weight: 254.26 g/mol
• CAS RN: 1233958-43-4

Description

(1R,4R)-4-((2-Fluoro-6-nitrophenyl)amino)cyclohexanol, also known as FNPAC, is a cyclic amine derivative of the nitrophenyl group. It is a synthetic compound with a variety of applications in scientific research. FNPAC is a versatile compound that can be used to synthesize various other compounds, and it has been used in both organic and inorganic chemistry. FNPAC has also been studied for its potential applications in pharmacology, biochemistry, and physiology.

Scientific Research Applications

Solvent Dependence in Organic Synthesis

• The reaction of a related compound, 1,2-epoxy-1-(p-nitrophenyl)cyclohexane, with boron trifluoride–diethyl ether shows pronounced solvent dependence, which is useful for preparative purposes in organic chemistry (Barili et al., 1974).

Chemical Reactions and Molecular Structures

• Studies on the preparation of related compounds like 2-Fluoro-5-nitrobenzonitrile reveal insights into the chemical reactions and molecular structures involving fluoro and nitro groups (Wilshire, 1967).
• Research into the structure of cyclohexanone derivatives helps in understanding the conformation and bonding in related chemical structures (Ravikumar & Mehdi, 1993).

Synthesis and Medical Applications

• In medicinal chemistry, the synthesis of certain derivatives like 1,4-dihydro-4-oxopyridinecarboxylic acids, which involve fluorine substituents, show potential as antibacterial agents (Matsumoto et al., 1984).

Material Science and Polymer Research

• Fluorinated polyimides based on derivatives of cyclohexane show excellent solubility and thermal stability, indicating their potential in material science applications (Yang et al., 2004).

Synthesis Techniques and Crystal Structures

• Various synthesis techniques and the study of crystal structures of cyclohexanol derivatives contribute to the understanding of molecular interactions and design in chemistry (Samshuddin et al., 2014).